Cas no 61911-58-8 (Maleic acid 1-butyl 4-octyl ester)

Maleic acid 1-butyl 4-octyl ester structure
61911-58-8 structure
Product Name:Maleic acid 1-butyl 4-octyl ester
CAS No:61911-58-8
MF:C16H28O4
MW:284.391125679016
CID:2188972
PubChem ID:6437759
Update Time:2025-04-21

Maleic acid 1-butyl 4-octyl ester Chemical and Physical Properties

Names and Identifiers

    • Maleic acid 1-butyl 4-octyl ester
    • 1-O-butyl 4-O-octyl (Z)-but-2-enedioate
    • SCHEMBL10711549
    • 61911-58-8
    • 2-Butenedioic acid (2Z)-, butyl octyl ester
    • KBZVSYQZRXCWHY-QXMHVHEDSA-N
    • Butyl octyl maleate
    • 2-Butenedioic acid (2Z)-, 1-butyl 4-octyl ester
    • Inchi: 1S/C16H28O4/c1-3-5-7-8-9-10-14-20-16(18)12-11-15(17)19-13-6-4-2/h11-12H,3-10,13-14H2,1-2H3/b12-11-
    • InChI Key: KBZVSYQZRXCWHY-QXMHVHEDSA-N
    • SMILES: O(C(/C=C\C(=O)OCCCC)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 284.19875937Da
  • Monoisotopic Mass: 284.19875937Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 52.6Ų
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